Cas no 50892-81-4 (9H-Pyrido[3,4-b]indole,1-(2-furanyl)-)

• Product Name: 9H-Pyrido[3,4-b]indole,1-(2-furanyl)-
• CAS No: 50892-81-4
• MF: C₁₅H₁₀N₂O
• MW: 234.25270318985
• CID: 367776
• PubChem ID: 148507
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole,1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,1-(2-furanyl)-
• 1-(2-Furyl)-pyrido(3,4-b)indole
• 1-(furan-2-yl)-9H-pyrido[3,4-b]indole
• CHEMBL2006494
• NSC-667453
• BRN 0989132
• 50892-81-4
• 1-(2-Furyl)-beta-carbolin
• DTXSID00198916
• 9H-Pyrido(3,4-b)indole, 1-(2-furyl)-
• NSC667453
• CHEMBL37322
• NCI60_023444

• Inchi： 1S/C15H10N2O/c1-2-5-12-10(4-1)11-7-8-16-15(14(11)17-12)13-6-3-9-18-13/h1-9,17H
• InChI Key： CNWBTQXHKWLFIJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C2=C(C=CN=1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 234.0794
• Monoisotopic Mass: 234.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8

Experimental Properties

• Density: 1.321
• Boiling Point: 468.7°Cat760mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.738
• PSA: 41.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids